Cas no 22739-76-0 ((O,1,1,1,2,3,3,3-2H8)Propan-2-ol)

• Product Name: (O,1,1,1,2,3,3,3-2H8)Propan-2-ol
• CAS No: 22739-76-0
• MF: C₃H₈O
• MW: 68.1443147659302
• MDL: MFCD00044341
• CID: 88369
• PubChem ID: 24850536
• Update Time: 2025-04-18

(O,1,1,1,2,3,3,3-2H8)Propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-PROPANOL-D8
• 2-PROPANOLE-D8
• 2-PROPYL ALCOHOL D8
• IPA-D8
• ISOPROPANOL-D8
• ISOPROPYL ALCOHOL-D8
• (O,1,1,1,2,3,3,3-2H8)propan-2-ol
• 2-propyl alcohol-d8
• DE285
• EINECS 245-189-2
• Isopropanol-D8 &isopropanol-d8
• Octadeuteroisopropanol
• (2H8)-2-Propanol
• 2-Propan-1,1,1,2,3,3,3-d7-ol-d
• 1,1,1,2,3,3,3-heptadeuterio-2-deuteriooxypropane
• J-014836
• 22739-76-0
• A935653
• D99058
• Propan-1,1,1,2,3,3,3-d7-2-ol-d
• iso-Propyl Alcohol-d8
• AKOS015903465
• DTXSID30177279
• MFCD00044341
• 2-Propanol-d8, 99.5 atom % D
• iso-Propyl Alcohol-d8 (Reagent grade)
• KFZMGEQAYNKOFK-PIODKIDGSA-N
• ISOPROPANOL-D8 (D, 99%)
• DTXCID6099770
• (O,1,1,1,2,3,3,3-2H8)Propan-2-ol

• MDL： MFCD00044341
• Inchi： 1S/C3H8O/c1-3(2)4/h3-4H,1-2H3/i1D3,2D3,3D,4D
• InChI Key： KFZMGEQAYNKOFK-PIODKIDGSA-N
• SMILES： O([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 68.10770
• Monoisotopic Mass: 68.107729
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.890 g/mL at 25 °C(lit.)
• Melting Point: -89.5 °C (lit.)
• Boiling Point: 82 °C(lit.)
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• Refractive Index: n20/D 1.3728(lit.)
• Water Partition Coefficient: Completely soluble in water.
• Stability/Shelf Life: Stable. Highly flammable. Incompatible with acids, strong oxidizing agents, acid anhydrides, halogens, aluminium.
• PSA: 20.23000
• LogP: 0.38710
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

(O,1,1,1,2,3,3,3-2H8)Propan-2-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H319,H336
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1219 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36-67
• Safety Instruction： S16-S24/25-S26-S7
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Explosive Limit：2-12.7%(V)
• Packing Group：II
• Risk Phrases：R11; R36
• Safety Term：S16;S24/25;S26;S7
• Packing Group：II
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents